N-Isopropyl-2-methyl-nicotinamide

• CAS No.: 923563-74-0
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-methyl-N-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C10H14N2O/c1-7(2)12-10(13)9-5-4-6-11-8(9)3/h4-7H,1-3H3,(H,12,13)
• InChI Key: FTXPNUVXIFZYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)C(=O)NC(C)C

Description

N-Isopropyl-2-methyl-nicotinamide is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl nicotinic acid (2.5 g, 18 mmol), HOBT (3.7 g, 27 mmol), isopropylamine (3.1 mL, 36 mmol), and triethylamine (7.5 mL, 54 mmol) in 150 mL of DMF is added EDC (5.2 g, 27 mmol). The reaction is allowed to stir at room temperature for 24 hours and is then concentrated under reduced pressure. Ethyl acetate and brine is added and the layers are separated. The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure. Purification of the crude residue by silica gel flash column chromatography gives the title compound.